Ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate

• IUPAC Name: ethyl 2-(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxyacetate
• InChI: InChI=1S/C17H17N3O3/c1-3-22-16(21)11-23-15-9-12(2)18-17-19-14(10-20(15)17)13-7-5-4-6-8-13/h4-10H,3,11H2,1-2H3
• InChI Key: WLSXLGRFPAAMNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC(=NC2=NC(=CN12)C3=CC=CC=C3)C
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• CAS No.: 866043-19-8

Description

Ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.341. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The utility of related compounds in synthesizing novel heterocyclic systems has been a significant focus. For example, derivatives of pyrimidine and thiazole have been synthesized, which underwent transformations to related heterocyclic systems via reactions with various reagents. These transformations often involve cyclization processes and reactions with different alkylating agents to produce new compounds with potential biological activities (Youssef et al., 2011; Žugelj et al., 2009).

Biological Activity Evaluation

Compounds synthesized from ethyl 2-[(7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-yl)oxy]acetate analogs have been evaluated for their biological activities. These include testing against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi. Some compounds have shown excellent biocidal properties, suggesting potential for developing new antimicrobial agents (Youssef et al., 2011).

Anticancer and Anti-inflammatory Applications

A novel series of pyrazolopyrimidines derivatives synthesized from related compounds has been screened for cytotoxic activities against cancer cell lines and for anti-inflammatory properties. These studies aim to identify new therapeutic agents with specific biological targets, demonstrating the compound's potential in drug discovery and development (Rahmouni et al., 2016).

Novel Synthetic Routes and Mechanistic Insights

Research has also focused on developing novel synthetic routes to create derivatives and understanding the mechanistic aspects of these reactions. These studies not only expand the chemical toolbox for creating new compounds but also provide insights into the chemistry underlying the formation of complex heterocyclic systems (Lis et al., 1990).

Antimicrobial Evaluation of Derivatives

The antimicrobial evaluation of synthesized derivatives from related compounds has highlighted their utility in addressing resistant microbial strains. This research contributes to the ongoing search for new antimicrobial agents capable of combating drug-resistant infections (Farag et al., 2008).

Mechanism of Action

Target of Action

They have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .

Mode of Action

Based on its chemical class, it can be inferred that it may interact with its targets (such as cdks, calcium channels, and gaba a receptors) to modulate their function .

Biochemical Pathways

Given its potential role as a cdk inhibitor, calcium channel blocker, and gaba a receptor modulator, it can be inferred that it may impact cell cycle regulation, calcium signaling, and neurotransmission .

Result of Action

Based on its potential targets, it can be inferred that it may have effects on cell cycle progression, calcium-dependent processes, and neuronal signaling .